Cas no 10242-01-0 (5-Methoxyindole-3-carboxylic Acid)

5-Methoxyindole-3-carboxylic Acid is a versatile indole derivative widely used in organic synthesis and pharmaceutical research. Its key structural features—a methoxy group at the 5-position and a carboxylic acid at the 3-position—make it a valuable intermediate for constructing complex heterocyclic compounds. The compound exhibits high purity and stability, ensuring reliable performance in reactions such as amide coupling, esterification, and metal-catalyzed transformations. Its electron-rich indole core also facilitates electrophilic substitution reactions, enabling the synthesis of biologically active molecules. Researchers favor this compound for its consistent quality and applicability in medicinal chemistry, particularly in the development of serotonin-related analogs and other pharmacologically relevant scaffolds.
5-Methoxyindole-3-carboxylic Acid structure
10242-01-0 structure
Product Name:5-Methoxyindole-3-carboxylic Acid
CAS No:10242-01-0
MF:C10H9NO3
MW:191.183362722397
MDL:MFCD03265451
CID:48477
PubChem ID:253659986
Update Time:2025-05-27

5-Methoxyindole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-1H-indole-3-carboxylic acid
    • 5-Methoxyindole-3-carboxylic acid
    • 5-Methoxyindole-3-carboxylic Acid Hydrate
    • 5-METHOXY-3-INDOLECARBOXYLIC ACID
    • 5-methoxy-3-carboxyindole
    • 1H-INDOLE-3-CARBOXYLIC ACID, 5-METHOXY-
    • NSC88877
    • PubChem7984
    • zlchem 1276
    • ZLE0051
    • RVVSEZGJCOAUED-UHFFFAOYSA-N
    • WT599
    • BBL010858
    • SBB066630
    • STK642188
    • LS20291
    • AS06059
    • TRA0076374
    • CM13616
    • RP25083
    • NSC 88877
    • M2438
    • AB13930
    • SCHEMBL592889
    • 10242-01-0
    • EN300-71417
    • 5-methoxyindole-3-carboxylic acid, AldrichCPR
    • AC-6602
    • 5-Methoxyindole-3-carboxylicacid
    • DTXSID40293353
    • Z385370196
    • MFCD03265451
    • AMY2895
    • FT-0630300
    • CS-W000793
    • Q-101968
    • FS-2267
    • NSC-88877
    • AKOS000302731
    • ALBB-035463
    • DTXCID10244493
    • DB-007077
    • 5-Methoxyindole-3-carboxylic Acid
    • MDL： MFCD03265451
    • Inchi： 1S/C10H9NO3/c1-14-6-2-3-9-7(4-6)8(5-11-9)10(12)13/h2-5,11H,1H3,(H,12,13)
    • InChI Key： RVVSEZGJCOAUED-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC2=C(C=1)C(C(=O)O)=CN2

Computed Properties

  • Exact Mass: 191.05800
  • Monoisotopic Mass: 191.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2
  • Topological Polar Surface Area: 62.3

Experimental Properties

  • Color/Form: Pale-yellow to Yellow-brown Solid
  • Density: 1.381
  • Boiling Point: 447.6°C at 760 mmHg
  • Flash Point: 224.5 °C
  • Refractive Index: 1.677
  • PSA: 62.32000
  • LogP: 1.87470

5-Methoxyindole-3-carboxylic Acid Security Information

5-Methoxyindole-3-carboxylic Acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methoxyindole-3-carboxylic Acid Pricemore >>

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